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For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisopropyl Adipate (DIPA), the diester of adipic acid and isopropyl alcohol, is a versatile

compound with significant applications in the pharmaceutical, cosmetic, and industrial sectors.

[1][2] Its unique combination of properties, including low viscosity, excellent solubility for

lipophilic substances, and a non-greasy feel, makes it a valuable excipient in topical drug

formulations and dermatological products.[1][3] This technical guide provides an in-depth

overview of the core physicochemical properties of Diisopropyl Adipate, detailed experimental

protocols for their determination, and a summary of its applications in research, particularly in

drug development.

Core Physicochemical Properties
The functional characteristics of Diisopropyl Adipate in various applications are dictated by its

distinct physicochemical properties. A comprehensive summary of these properties is

presented below.

Identification and General Properties
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Property Value Reference(s)

Chemical Name Diisopropyl Adipate [4]

IUPAC Name dipropan-2-yl hexanedioate [4]

Synonyms

Isopropyl adipate, Adipic acid

diisopropyl ester, Ceraphyl

230, Crodamol DA

[4]

CAS Number 6938-94-9 [4]

Molecular Formula C12H22O4 [4][5]

Molecular Weight 230.30 g/mol [4][5]

Physical State Clear, colorless liquid [1][4][6]

Odor
Mild, characteristic, estery,

fatty, sour
[3][7]

Quantitative Physicochemical Data
The following table summarizes the key quantitative physicochemical parameters of

Diisopropyl Adipate, crucial for formulation development and research applications.
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Property Value
Temperature
(°C)

Pressure Reference(s)

Density / Specific

Gravity

0.963 - 0.970

g/cm³
20 [1][3][4][8]

Melting Point -1 °C to -3 °C 1013 hPa [4][6][9][10]

Boiling Point 251 - 253 °C 760 mmHg [3][4][6]

120 °C 6.5 mmHg [10]

Vapor Pressure
0.019 mmHg /

0.26 - 5.946 Pa
20 - 25 [1][3][7]

Water Solubility

55.61 - 500 mg/L

(Practically

insoluble)

25 - 26 [3][4][7]

Solubility in

Organic Solvents

Soluble in

alcohol and

common organic

solvents

20 [1][3][7][11]

Dynamic

Viscosity

4.00 cP (Low

viscosity)
25 [6][12]

Refractive Index 1.422 - 1.427 20 [1][3][4]

Flash Point
109.44 - 124 °C

(TCC)
1013 hPa [1][3][7][10]

LogP (n-

octanol/water)
2.676 - 3.389 25 [3][7][12]

Applications in Research and Drug Development
Diisopropyl Adipate's unique properties make it a valuable excipient in various research and

development applications, particularly in the formulation of topical and transdermal drug

delivery systems.
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Emollient and Skin-Conditioning Agent: DIPA is widely used for its emollient properties,

providing a smooth, non-greasy feel to skincare and pharmaceutical preparations.[2][6] It

helps to soften and soothe the skin by forming a protective layer that reduces water loss.[2]

Solvent and Solubilizer: It serves as an excellent solvent for lipophilic active pharmaceutical

ingredients (APIs), sunscreens, and other cosmetic ingredients.[3] This property is crucial for

incorporating poorly water-soluble drugs into topical formulations.

Penetration Enhancer: Diisopropyl Adipate can act as a penetration enhancer, facilitating

the absorption of active ingredients through the skin.[1][3] Its mechanism is thought to

involve the disruption of the stratum corneum's lipid barrier.

Plasticizer: In applications like nail varnishes and hair sprays, DIPA functions as a plasticizer,

improving the flexibility and durability of the film.[3]

Vehicle in Topical Formulations: Due to its non-occlusive and spreading properties, it is an

ideal vehicle for creams, lotions, and ointments, aiding in the uniform application and delivery

of the API.[1][2][3]

Experimental Protocols
The following sections provide detailed methodologies for determining the key physicochemical

properties of Diisopropyl Adipate. These are generalized protocols based on standard

methods and should be adapted as per specific laboratory conditions and equipment.

Determination of Solubility
Objective: To determine the solubility of Diisopropyl Adipate in water and various organic

solvents.

Principle: A known amount of the solute (Diisopropyl Adipate) is added incrementally to a

fixed volume of the solvent until saturation is reached.

Methodology:

Preparation: Place a precise volume (e.g., 1 mL) of the chosen solvent (e.g., water, ethanol,

acetone) into a clear glass test tube or vial at a controlled temperature (e.g., 25 °C).
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Titration: Add small, measured increments of Diisopropyl Adipate to the solvent.

Mixing: After each addition, vigorously shake or vortex the mixture for a set period (e.g., 1-2

minutes) to ensure thorough mixing.[10]

Observation: Observe the solution for any undissolved solute. The point at which a slight

turbidity or the presence of undissolved droplets persists after mixing is considered the

saturation point.

Quantification: The total amount of Diisopropyl Adipate added to reach the saturation point

is recorded. Solubility is expressed in mg/L or g/100mL. For qualitative assessment, if the

substance dissolves completely in a given ratio (e.g., 1 part solute to 10 parts solvent), it is

deemed soluble.

Measurement of Dynamic Viscosity
Objective: To measure the dynamic viscosity of Diisopropyl Adipate.

Principle: A rotational viscometer measures the torque required to rotate a spindle immersed in

the fluid at a constant speed. This torque is proportional to the fluid's viscosity.

Methodology (based on ASTM D2196):[7]

Apparatus: Use a rotational viscometer (e.g., Brookfield type) with appropriate spindles.

Sample Preparation: Place a sufficient amount of Diisopropyl Adipate in the sample

container, ensuring the liquid level is adequate to immerse the spindle to the marked depth.

Temperature Control: Bring the sample to the desired temperature (e.g., 25 °C) using a water

bath and allow it to equilibrate.

Measurement:

Select a spindle and rotational speed that will give a torque reading between 10% and

90% of the instrument's full-scale range.

Immerse the rotating spindle into the liquid.
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Allow the reading to stabilize before recording the torque value.

Calculation: The dynamic viscosity (in cP or mPa·s) is calculated from the torque reading

using the calibration factor for the specific spindle and speed combination.[13]

Determination of n-Octanol/Water Partition Coefficient
(LogP)
Objective: To determine the LogP value of Diisopropyl Adipate, which indicates its lipophilicity.

Principle: The Shake Flask Method (OECD 107) involves dissolving the substance in a two-

phase system of n-octanol and water and measuring its concentration in each phase after

equilibrium is reached.[1][2]

Methodology:

Preparation of Phases: Pre-saturate n-octanol with water and water with n-octanol by

shaking them together and allowing the layers to separate.

Equilibration:

Add a known amount of Diisopropyl Adipate to a mixture of the pre-saturated n-octanol

and water in a separatory funnel. The concentration should not exceed 0.01 mol/L in either

phase.[2]

Shake the funnel vigorously for a set period to allow for partitioning between the two

phases.

Allow the layers to separate completely. Centrifugation may be required to break up any

emulsions.[2]

Analysis:

Carefully separate the two layers.

Determine the concentration of Diisopropyl Adipate in each phase using a suitable

analytical technique (e.g., Gas Chromatography, HPLC).
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Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the

n-octanol phase to the concentration in the aqueous phase. The LogP is the base-10

logarithm of this value.[1]

Alternatively, the HPLC method (OECD 117) can be used, where the retention time on a

reverse-phase column is correlated to the LogP value.[14]

Measurement of Refractive Index
Objective: To measure the refractive index of Diisopropyl Adipate.

Principle: A refractometer measures the extent to which light is bent (refracted) when it moves

from air into the sample. This is dependent on the composition and temperature of the

substance.

Methodology (using a digital refractometer):[15]

Calibration: Calibrate the instrument using a standard of known refractive index, typically

distilled water.

Sample Application: Place a few drops of Diisopropyl Adipate onto the clean, dry prism of

the refractometer.

Temperature Control: Ensure the sample is at the specified temperature (e.g., 20 °C) as the

refractive index is temperature-dependent.

Measurement: Initiate the measurement. The instrument will automatically detect the critical

angle of total reflection and display the refractive index.

Determination of Flash Point
Objective: To determine the lowest temperature at which the vapors of Diisopropyl Adipate
will ignite.

Principle: The Pensky-Martens Closed Cup method (ASTM D93) involves heating the liquid in a

closed cup and introducing an ignition source at regular temperature intervals.[9][16]

Methodology:
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Apparatus: Use a Pensky-Martens closed-cup tester.

Sample Preparation: Fill the test cup with Diisopropyl Adipate to the marked level.

Heating: Heat the sample at a slow, constant rate while continuously stirring.[9]

Ignition Test: At specified temperature intervals, apply an ignition source (a small flame)

through an opening in the cup's lid into the vapor space above the liquid.

Observation: The flash point is the lowest temperature at which the application of the ignition

source causes the vapors to ignite with a distinct flash.[9]

Visualization of Key Processes
The following diagrams illustrate the synthesis of Diisopropyl Adipate, its functional roles in a

topical formulation, and a general workflow for evaluating its skin penetration enhancement

properties.

Adipic Acid
(HOOC(CH2)4COOH)

Esterification Reaction
(Heating/Reflux)

Isopropanol
(2 molecules)

Acid Catalyst
(e.g., p-toluenesulfonic acid)

Diisopropyl AdipateForms

Water
(byproduct, removed)

Produces

Click to download full resolution via product page

Synthesis of Diisopropyl Adipate via Esterification.
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Topical Formulation
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Functional Roles of Diisopropyl Adipate in a Topical Formulation.
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Experimental Workflow for In Vitro Skin Penetration Study.

Conclusion
Diisopropyl Adipate is a multifunctional excipient with a well-characterized physicochemical

profile that makes it highly suitable for advanced research and development, particularly in the

field of topical and transdermal drug delivery. Its properties as an emollient, solvent, and

penetration enhancer offer formulators significant advantages in creating elegant, effective, and
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patient-compliant products. The standardized protocols provided in this guide serve as a

foundation for researchers to accurately assess its properties and effectively harness its

potential in innovative pharmaceutical formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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